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Compound of Interest
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Compound Name:
Fluorophenyl)methanesulfonamide

CAS No.: 919354-36-2

Cat. No.: B1358356

Get Quote

Executive Summary

(2-Fluorophenyl)methanesulfonamide (CAS: 68413-91-2) represents a distinct subclass of
sulfonamide "fragments” used in medicinal chemistry. Unlike classical "sulfa drugs" (anilines) or
direct aryl sulfonamides (e.g., benzenesulfonamide), this molecule features a methylene
spacer (

) between the aromatic ring and the sulfonamide moiety.

This guide compares (2-Fluorophenyl)methanesulfonamide against its non-fluorinated
analog and the classical benzenesulfonamide scaffold. The analysis focuses on the "Spacer
Effect” (flexibility/acidity modulation) and the "Ortho-Fluorine Effect" (metabolic
stability/conformation), providing a roadmap for its use in Fragment-Based Drug Discovery
(FBDD), particularly for metalloenzyme targets like Carbonic Anhydrase (CA).

Physicochemical Architecture
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The utility of (2-Fluorophenyl)methanesulfonamide lies in its deviation from standard aryl
sulfonamide properties.

Comparative Properties Table
(2-

Phenylmethanesulfo

Benzenesulfonamide

Property Fluorophenyl)metha namide (Non-F .
_ (Classic Scaffold)
nesulfonamide Analog)
Structure
. . ) None
Linker Methylene (Flexible) Methylene (Flexible) o ]
(Rigid/Conjugated)
. Inductive withdrawal ( Resonance
Electronic Effect Neutral )
)by F withdrawal by Ar
Est. pKa ~10.5-10.8 ~11.0-11.2 10.1
Acidity Profile Weak Acid Very Weak Acid Moderate Weak Acid
Zn
Moderate Low High
Affinity
) - High (Blocked ortho- Moderate (Ring
Metabolic Stability S o Moderate
oxidation) oxidation prone)

The "Spacer Effect” on Acidity

The most critical distinction is the pKa.

o Benzenesulfonamide: The aromatic ring is directly attached to the sulfur, allowing resonance
stabilization of the deprotonated sulfonamide anion (

). This lowers the pKa (~10.1), making it a stronger zinc binder at physiological pH.

o Methanesulfonamide Derivatives: The methylene group acts as an insulator, breaking
conjugation. The anion is less stable, resulting in a higher pKa (>11).
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e The Fluorine Correction: In (2-Fluorophenyl)methanesulfonamide, the highly
electronegative fluorine atom at the ortho position exerts a strong inductive effect (

) through the sigma bonds. This pulls electron density, slightly stabilizing the anion and
lowering the pKa back toward a more pharmacologically relevant range compared to the
non-fluorinated analog.

The Ortho-Fluorine Conformation

The 2-fluoro substituent is not merely electronic; it is steric. It restricts the rotation of the
methylene-sulfonamide tail, favoring specific conformations due to dipole-dipole repulsion
between the fluorine and the sulfonyl oxygens. This "pre-organization” can reduce the entropic
penalty upon binding to a protein target.

Biological Performance: Carbonic Anhydrase
Inhibition[1][2][3][4]

Sulfonamides are the primary inhibitors of Carbonic Anhydrase (CA). The mechanism relies on
the deprotonated sulfonamide nitrogen coordinating with the catalytic Zinc ion (

) in the enzyme active site.

Mechanistic Comparison

e Benzenesulfonamide: Binds tightly due to lower pKa (higher fraction of anion at pH 7.4) and
rigid geometry fitting the conical active site.

e (2-Fluorophenyl)methanesulfonamide: The methylene "kink" alters the vector of the
phenyl ring. It often clashes with the hydrophobic wall in ubiquitous isoforms (hCA I, hCA 1l),
leading to lower overall potency. However, this altered vector is highly valuable for designing
isoform-selective inhibitors (e.g., targeting tumor-associated hCA 1X) where the hydrophobic
pocket architecture differs.

SAR Logic Diagram (Graphviz)
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Figure 1: Structure-Activity Relationship (SAR) flow demonstrating how structural modifications
to the benzylsulfonamide scaffold influence biological properties.

Experimental Protocols
Synthesis of (2-Fluorophenyl)methanesulfonamide

Rationale: Direct sulfonation of the arene is difficult due to the methylene group. The most
robust route converts the benzyl halide to the sulfonyl chloride, then to the amide.

Reagents:

2-Fluorobenzyl bromide (1.0 eq)

Sodium sulfite (

) (1.2 eq)

Phosphorus oxychloride (

) (Excess)

Ammonium hydroxide (

) (Excess)
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Step-by-Step Protocol:

e Sulfonate Formation: Dissolve 2-fluorobenzyl bromide (10 mmol) in water/acetone (1:1, 20
mL). Add sodium sulfite (12 mmol). Reflux for 4 hours.

o Checkpoint: The solution should become clear as the alkyl halide converts to the water-
soluble sodium sulfonate salt.

o Workup: Evaporate acetone. The product (Sodium (2-fluorophenyl)methanesulfonate)
precipitates or can be dried directly.

» Activation: Suspend the dry sulfonate salt in dry toluene. Add

(3.0 eq) carefully. Reflux for 3 hours.

o Mechanism:[1][2][3] Converts

to

o Workup: Pour onto ice/water carefully to quench excess
. Extract the (2-fluorophenyl)methanesulfonyl chloride with dichloromethane (DCM).
e Amination: Cool the DCM solution to 0°C. Slowly add concentrated aqueous

(5.0 eq) or bubble anhydrous ammonia gas. Stir for 1 hour.

 Purification: Wash organic layer with water and brine. Dry over

.[4] Recrystallize from Ethanol/Water.

o Validation: Check melting point (Lit.[5] range for analogs is often 100-110°C) and NMR
(distinct doublet for

at ~4.4 ppm).

Stopped-Flow Carbonic Anhydrase Inhibition Assay
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Rationale: To determine the kinetics of inhibition (

) against hCA 1l (cytosolic) or hCA IX (transmembrane).

Workflow Diagram (Graphviz):
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Stopped-Flow Mixing
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Figure 2: Stopped-flow kinetic assay workflow for determining inhibition constants.
Protocol Steps:

 Incubation: Incubate hCA isozyme (e.g., 10 nM) with varying concentrations of (2-
Fluorophenyl)methanesulfonamide (

to
M) for 15 minutes at 25°C.

» Reaction Trigger: Rapidly mix with substrate (4-nitrophenyl acetate or

saturated water) using a stopped-flow apparatus.
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» Detection: Monitor the change in absorbance (formation of 4-nitrophenol or pH change via
indicator).

e Calculation: Calculate

from the dose-response curve. Convert to

using the Cheng-Prusoff equation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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